95-69-2

4-Chloro-2-methylaniline

In Stock

• CAS RN:
• 95-69-2

• Formula:
• C7H8ClN
  ClC6H3(CH3)NH2
  C7H8ClN

• InChI:
• InChI=1S/C7H8ClN/c1-5-4-6(8)2-3-7(5)9/h2-4H,9H2,1H3

• InChIKey:
• CXNVOWPRHWWCQR-UHFFFAOYSA-N

• 4-chloro-o-toluidine is a gray to white solid with a weak fishy odor. Sinks in water. Freezing point is 77°F. (USCG, 1999)
  4-Chloro-ortho-toluidine is a member of monochlorobenzenes.

Hippuric acid

In Stock

• CAS RN:
• 495-69-2

• Formula:
• C9H9NO3

• InChI:
• InChI=1S/C9H9NO3/c11-8(12)6-10-9(13)7-4-2-1-3-5-7/h1-5H,6H2,(H,10,13)(H,11,12)

• InChIKey:
• QIAFMBKCNZACKA-UHFFFAOYSA-N

• Hippuric acid, the glycine conjugate of benzoic acid, is formed via a biotransformation process. From scientific literature, it is reported to be found as an excretory product in urine. Hippuric acid is also known to be catabolically synthesized from benzene-type aromatic compounds, believed to be originated from various factors such as environmental exposures, basic human liver metabolism of protein catabolism, cyclic sugar type-compounds, quinic acid, etc.
  Hippuric Acid is an acyl glycine produced by the conjugation of benzoic acid and glycine, found as a normal component in urine as a metabolite of aromatic compounds from food. Increased urine hippuric acid content may have antibacterial effects.
  Hippuric acid, also known as N-benzoylglycine or hippurate, belongs to the class of organic compounds known as hippuric acids. Hippuric acids are compounds containing hippur...

2-Chloro-1-(4-methyl-decahydroquinolin-1-yl)ethan-1-one

In Stock

• CAS RN:
• 76395-69-2

• Formula:
• C12H20ClNO

• InChI:
• InChI=1S/C12H20ClNO/c1-9-6-7-14(12(15)8-13)11-5-3-2-4-10(9)11/h9-11H,2-8H2,1H3

• InChIKey:
• JMSUCGPACWGZDL-UHFFFAOYSA-N

• 2-Chloro-1-(4-methyl-decahydroquinolin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C12H20ClNO and its molecular weight is 229.74 g/mol. The purity is usually 95%.

1-(tert-butyl) 3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate

In Stock

• CAS RN:
• 194795-69-2

• Formula:
• C13H23NO5

• InChI:
• InChI=1S/C13H23NO5/c1-5-18-11(16)9-8-14(7-6-10(9)15)12(17)19-13(2,3)4/h9-10,15H,5-8H2,1-4H3/t9-,10+/m0/s1

• InChIKey:
• NBGQOBKPQNOEQD-VHSXEESVSA-N

• 1-(tert-butyl) 3-ethyl (3S,4R)-4-hydroxypiperidine-1,3-dicarboxylate is a useful research compound. Its molecular formula is C13H23NO5 and its molecular weight is 273.33 g/mol. The purity is usually 95%.

4-methoxy-N-(2-(6-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872995-69-2

• Formula:
• C24H24N6O4S

• InChI:
• InChI=1S/C24H24N6O4S/c1-33-18-8-6-16(7-9-18)24(32)25-13-12-21-28-27-20-10-11-23(29-30(20)21)35-15-22(31)26-17-4-3-5-19(14-17)34-2/h3-11,14H,12-13,15H2,1-2H3,(H,25,32)(H,26,31)

• InChIKey:
• UNVUTAZFYFUUNT-UHFFFAOYSA-N

• 4-methoxy-N-(2-(6-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H24N6O4S and its molecular weight is 492.55. The purity is usually 95%.

Ethyl 2-(4-((3,5-bis(trifluoromethyl)phenyl)amino)-3,5-thiazolyl)acetate

In Stock

• CAS RN:
• 1022395-69-2

• Formula:
• C15H12F6N2O2S

• InChI:
• InChI=1S/C15H12F6N2O2S/c1-2-25-12(24)6-11-7-26-13(23-11)22-10-4-8(14(16,17)18)3-9(5-10)15(19,20)21/h3-5,7H,2,6H2,1H3,(H,22,23)

• InChIKey:
• GOCFBEVLJPXUCC-UHFFFAOYSA-N

• Ethyl 2-(4-((3,5-bis(trifluoromethyl)phenyl)amino)-3,5-thiazolyl)acetate is a useful research compound. Its molecular formula is C15H12F6N2O2S and its molecular weight is 398.32. The purity is usually 95%.

N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-3,3-diphenylpropanamide

In Stock

• CAS RN:
• 1234895-69-2

• Formula:
• C19H19N3O2

• InChI:
• InChI=1S/C19H19N3O2/c1-14-21-19(24-22-14)13-20-18(23)12-17(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,17H,12-13H2,1H3,(H,20,23)

• InChIKey:
• AKOHKUDBILNFKY-UHFFFAOYSA-N

• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-3,3-diphenylpropanamide is a useful research compound. Its molecular formula is C19H19N3O2 and its molecular weight is 321.38. The purity is usually 95%.

4-bromo-N-(2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 1797295-69-2

• Formula:
• C11H10BrNOS2

• InChI:
• InChI=1S/C11H10BrNOS2/c12-9-5-10(16-7-9)11(14)13-3-1-8-2-4-15-6-8/h2,4-7H,1,3H2,(H,13,14)

• InChIKey:
• NRRMJKJIANZEHI-UHFFFAOYSA-N

• 4-bromo-N-(2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C11H10BrNOS2 and its molecular weight is 316.23. The purity is usually 95%.

N1-(4-ethoxyphenyl)-N2-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 1797695-69-2

• Formula:
• C22H30N2O4

• InChI:
• InChI=1S/C22H30N2O4/c1-3-28-19-6-4-18(5-7-19)24-21(26)20(25)23-13-22(27-2)16-9-14-8-15(11-16)12-17(22)10-14/h4-7,14-17H,3,8-13H2,1-2H3,(H,23,25)(H,24,26)

• InChIKey:
• JWOHVZOBNKOYIJ-UHFFFAOYSA-N

• N1-(4-ethoxyphenyl)-N2-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H30N2O4 and its molecular weight is 386.492. The purity is usually 95%.

2-(4-Methoxypyrimidin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane

Usually In Stock

• CAS RN:
• 2379995-69-2

• Formula:
• C17H19N3O

• InChI:
• InChI=1S/C17H19N3O/c1-21-15-7-8-18-16(19-15)20-11-17(12-20)9-14(10-17)13-5-3-2-4-6-13/h2-8,14H,9-12H2,1H3

• InChIKey:
• GRTNNTQZRZZAEM-UHFFFAOYSA-N

• 2-(4-Methoxypyrimidin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane is a useful research compound. Its molecular formula is C17H19N3O and its molecular weight is 281.359. The purity is usually 95%.

N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-1,3-dimethylthieno[2,3-c]pyrazole-5-carboxamide;hydrochloride

In Stock

• CAS RN:
• 2418595-69-2

• Formula:
• C17H19ClN4OS

• InChI:
• InChI=1S/C17H18N4OS.ClH/c1-9-12-8-14(23-17(12)21(2)20-9)16(22)19-13-7-10-5-3-4-6-11(10)15(13)18;/h3-6,8,13,15H,7,18H2,1-2H3,(H,19,22);1H/t13-,15-;/m1./s1

• InChIKey:
• UHBMJBFZOJQIOX-SWYZXDRTSA-N

• N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-1,3-dimethylthieno[2,3-c]pyrazole-5-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C17H19ClN4OS and its molecular weight is 362.88. The purity is usually 95%.

N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide

In Stock

• CAS RN:
• 1019095-69-2

• Formula:
• C23H21FN4O3S

• InChI:
• InChI=1S/C23H21FN4O3S/c1-3-30-17-10-8-16(9-11-17)19-14-32-23(25-19)28-21(12-15(2)27-28)26-22(29)13-31-20-7-5-4-6-18(20)24/h4-12,14H,3,13H2,1-2H3,(H,26,29)

• InChIKey:
• GENIEQSDOSEETI-UHFFFAOYSA-N

• N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C23H21FN4O3S and its molecular weight is 452.5 g/mol. The purity is usually 95%.